![molecular formula C9H16N6 B1491251 1-(2-azidoethyl)-3-(tert-butyl)-1H-pyrazol-5-amine CAS No. 2097966-05-5](/img/structure/B1491251.png)
1-(2-azidoethyl)-3-(tert-butyl)-1H-pyrazol-5-amine
Overview
Description
1-(2-azidoethyl)-3-(tert-butyl)-1H-pyrazol-5-amine, also known as Azetidine-3-B-amine (Azet-B-amine), is an organic compound belonging to the pyrazol family. It is a versatile molecule with a wide range of applications in scientific research. Azet-B-amine is a highly reactive molecule with a unique structure, which has led to its use in various areas of research, such as organic synthesis, drug design, and biochemistry.
Scientific Research Applications
Synthesis and Drug Discovery
Azides are valuable in synthesis due to their unusual electronic, structural, and kinetic properties. They are used in materials science and drug discovery, serving as intermediates in the production of various pharmaceuticals .
Materials Science
In materials science, azides can contribute to the development of new materials with unique properties due to their reactivity and functional group versatility .
Organic Chemistry
Organic azides are used as functional groups in natural product synthesis and have applications in photaffinity labelling .
Medicinal Chemistry
Azides play a pivotal role in the synthesis of organonitrogens such as amines and triazoles, which are essential compounds in medicinal chemistry .
Chemical Biology
In chemical biology, azides can be used for bioconjugation techniques, linking biomolecules for various studies .
High-Energy Materials
Due to their high nitrogen content, azides are explored for use in high-energy materials .
properties
IUPAC Name |
2-(2-azidoethyl)-5-tert-butylpyrazol-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N6/c1-9(2,3)7-6-8(10)15(13-7)5-4-12-14-11/h6H,4-5,10H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJEAFJNIBZSWLX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NN(C(=C1)N)CCN=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-azidoethyl)-3-(tert-butyl)-1H-pyrazol-5-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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